8-(2-Methylbutan-2-yl)-2-phenyl-1,2,4-triazaspiro[4.5]decane-3-thione

Specification

• CAS No.: 309743-41-7
• Molecular Formula: C18H27N3S
• Molecular Weight: 317.5 g/mol
• IUPAC Name: 8-(2-methylbutan-2-yl)-2-phenyl-1,2,4-triazaspiro[4.5]decane-3-thione
• Standard InChI: InChI=1S/C18H27N3S/c1-4-17(2,3)14-10-12-18(13-11-14)19-16(22)21(20-18)15-8-6-5-7-9-15/h5-9,14,20H,4,10-13H2,1-3H3,(H,19,22)
• Standard InChI Key: GFWVAGCRUPZPOC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)C1CCC2(CC1)NC(=S)N(N2)C3=CC=CC=C3

Introduction

The compound 8-(2-Methylbutan-2-yl)-2-phenyl-1,2,4-triazaspiro[4.5]decane-3-thione is a complex organic molecule belonging to the class of triazaspiro compounds. It is closely related to 8-(1,1-Dimethyl-propyl)-4-methyl-2-phenyl-1,2,4-triaza-spiro[4.5]decane-3-thione, which shares similar structural features but differs in the alkyl substitution at the 8-position. This compound is of interest due to its unique chemical structure and potential applications in medicinal chemistry.

Synthesis and Preparation

While specific synthesis details for 8-(2-Methylbutan-2-yl)-2-phenyl-1,2,4-triazaspiro[4.5]decane-3-thione are not available, similar compounds are typically synthesized through multi-step reactions involving the formation of the spiro ring system and subsequent modification of the alkyl chain.

Biological and Chemical Activities

Research Findings and Applications

• Medicinal Chemistry: Compounds with similar structures have been explored for their anti-inflammatory and anticancer properties. For instance, some triazole derivatives have shown promise as inhibitors of enzymes involved in inflammation.

• Future Directions: Further research is needed to explore the potential applications of 8-(2-Methylbutan-2-yl)-2-phenyl-1,2,4-triazaspiro[4.5]decane-3-thione in medicinal chemistry, including its synthesis, biological evaluation, and structure-activity relationship studies.

Data Tables

Due to the lack of specific data on 8-(2-Methylbutan-2-yl)-2-phenyl-1,2,4-triazaspiro[4.5]decane-3-thione, the following table provides general information on related compounds:

Compound	Molecular Weight (g/mol)	Molecular Formula	Biological Activity
8-(1,1-Dimethyl-propyl)-4-methyl-2-phenyl-1,2,4-triaza-spiro[4.5]decane-3-thione	331.5	C19H29N3S	Potential medicinal applications
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide	Not specified	Complex	Anti-inflammatory potential